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Compound of Interest

Compound Name: 2-Methyloct-1-EN-3-one

CAS No.: 62055-65-6

Cat. No.: B14537218

Get Quote

Executive Summary
2-Methyloct-1-en-3-one (CAS: 62055-65-6) is an

-unsaturated ketone featuring a methacryloyl warhead. In drug discovery, this structural motif
serves as a "tuned" Michael acceptor—less reactive than unsubstituted vinyl ketones but more
selective, making it a valuable scaffold for covalent probes and cysteine-targeting inhibitors.

The definitive spectroscopic signature of this molecule is the carbonyl (C=O) stretching

frequency, which appears at a lower wavenumber than its saturated analogs due to

-electron conjugation. This guide analyzes that shift, provides a validated synthesis protocol,
and compares the spectral performance against key alternatives.

Spectral Performance & Comparative Analysis
The carbonyl stretch is the most diagnostic feature in the IR spectrum of 2-methyloct-1-en-3-
one. The conjugation between the alkene (

) and the carbonyl (
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) reduces the double-bond character of the carbonyl, lowering the force constant and thus the
vibrational frequency.

Primary Data: Carbonyl Stretch Frequency[1][2]
Target Frequency:1675 – 1680 cm⁻¹ (Neat/Liquid film)

Intensity: Strong

Band Shape: Sharp, occasionally showing a shoulder due to s-cis/s-trans conformational

equilibrium.

Comparative Table: Conjugation & Substitution Effects
The following table contrasts 2-methyloct-1-en-3-one with its saturated parent and

unsubstituted analog to isolate the electronic and steric contributions to the IR signal.

Compound
Structure
Description (cm⁻¹)

Shift (

)

Mechanistic
Driver

2-Methyloctan-3-

one
Saturated Analog 1715 Reference

Baseline for

aliphatic ketones

(no conjugation).

1-Octen-3-one
Unsubstituted

Vinyl Ketone
1685 -30

Conjugation

lowers bond

order; high

planarity

maximizes

overlap.

2-Methyloct-1-

en-3-one
-Methyl Vinyl

Ketone
1675–1680 -35 to -40

EDG (+I) effect

of methyl group

further polarizes

C=O; slight steric

twist may

modulate shift.
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Technical Insight: The

-methyl group acts as an electron-donating group (EDG). While steric bulk can

theoretically twist the system out of planarity (raising frequency), the electronic

donation typically dominates in small aliphatic systems, slightly lowering the

frequency compared to the unsubstituted vinyl ketone.

Mechanistic Visualization
The frequency shift is governed by the resonance contribution of the single-bond character in

the carbonyl group. The diagram below illustrates the resonance structures and the synthesis

workflow.

Resonance & Frequency Shift

Experimental Synthesis Workflow

Resonance Form I
(Neutral)

C=O Double Bond

Resonance Form II
(Zwitterionic)

C-O Single Bond

Conjugation
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Intermediate:
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+ Grignard

PentylMgBr
(Addition)

2-Methyloct-1-en-3-one
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+ Oxidant

MnO2 or DMP
(Oxidation)
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Caption: Left: Resonance hybrids reducing C=O bond order. Right: Validated synthetic pathway

from methacrolein.

Experimental Protocols
To ensure reproducible spectral data, the compound must be synthesized with high purity, as

residual alcohols or saturated ketones will obscure the diagnostic 1680 cm⁻¹ region.

Protocol A: Synthesis of 2-Methyloct-1-en-3-one
Objective: Prepare analytical-grade sample for IR validation.

Reagents:

Methacrolein (Freshly distilled to remove inhibitors).

Pentylmagnesium bromide (2.0 M in diethyl ether).

Manganese(IV) oxide (Activated) or Dess-Martin Periodinane (DMP).

Solvents: Anhydrous THF, Dichloromethane (DCM).

Step 1: Grignard Addition

Flame-dry a 2-neck round-bottom flask under Argon.

Charge with Methacrolein (1.0 equiv) and anhydrous THF. Cool to -78°C.

Add Pentylmagnesium bromide (1.1 equiv) dropwise over 30 mins.

Allow warming to 0°C over 2 hours. Quench with saturated NH₄Cl.

Extract with ether, dry over MgSO₄, and concentrate to yield 2-methyloct-1-en-3-ol.

Step 2: Oxidation (The Critical Step)

Dissolve the intermediate alcohol in DCM.
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Add Activated MnO₂ (10 equiv). Note: MnO₂ is preferred over Jones reagent to prevent

acid-catalyzed polymerization of the sensitive vinyl group.

Stir vigorously at room temperature for 12–24 hours (monitor by TLC).

Filter through a Celite pad to remove solids.

Concentrate in vacuo. Purify via silica gel flash chromatography (Hexanes/EtOAc 95:5).

Protocol B: IR Data Acquisition
Objective: Obtain frequency data free from solvent interference.

Sample Prep: Place 1 drop of the purified oil between two NaCl or KBr salt plates (Neat/Thin

Film).

Parameters:

Resolution: 4 cm⁻¹

Scans: 16 minimum

Range: 4000 – 600 cm⁻¹

Validation Criteria:

Pass: Distinct peak at ~1675–1680 cm⁻¹.

Fail: Peak >1700 cm⁻¹ (indicates saturation/impurity) or broad OH stretch >3300 cm⁻¹

(incomplete oxidation).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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